Cas no 915185-38-5 (2-amino-3,3-bis(4-fluorophenyl)propanoic acid)

• Product Name: 2-amino-3,3-bis(4-fluorophenyl)propanoic acid
• CAS No: 915185-38-5
• MF: C₁₅H₁₃F₂NO₂
• MW: 277.26603102684
• MDL: MFCD11110473
• CID: 5249712
• PubChem ID: 15980996
• Update Time: 2025-10-28

2-amino-3,3-bis(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 4-fluoro-β-(4-fluorophenyl)-
• 2-amino-3,3-bis(4-fluorophenyl)propanoic acid

• MDL： MFCD11110473
• Inchi： 1S/C15H13F2NO2/c16-11-5-1-9(2-6-11)13(14(18)15(19)20)10-3-7-12(17)8-4-10/h1-8,13-14H,18H2,(H,19,20)
• InChI Key： WQUNIOUMWBRBNU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C1C=CC(F)=CC=1)C(N)C(=O)O

Additional information on 2-amino-3,3-bis(4-fluorophenyl)propanoic acid

2-Amino-3,3-bis(4-fluorophenyl)propanoic Acid (CAS No. 915185-38-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2-Amino-3,3-bis(4-fluorophenyl)propanoic acid (CAS No. 915185-38-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is a derivative of amino acids, specifically an α-amino acid with two 4-fluorophenyl groups attached to the β-carbon. The presence of these fluorine atoms imparts distinct properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

The chemical structure of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid can be represented as follows: the central carbon atom is bonded to an amino group (-NH₂), a carboxylic acid group (-COOH), and two 4-fluorophenyl groups. The fluorine atoms in the phenyl rings play a crucial role in modulating the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are essential for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are enzymes that play critical roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Another significant aspect of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid is its ability to cross the blood-brain barrier (BBB). This characteristic is particularly important for developing drugs that target neurological conditions. Research has demonstrated that compounds with similar structural features can effectively penetrate the BBB, thereby enhancing their therapeutic efficacy in treating central nervous system (CNS) disorders. This property has led to increased interest in exploring 2-amino-3,3-bis(4-fluorophenyl)propanoic acid as a potential lead compound for CNS drug discovery.

The synthesis of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid involves several well-established chemical reactions. One common approach is to start with 4-fluorobenzaldehyde and undergo a series of transformations including aldol condensation, reduction, and subsequent functional group manipulations to achieve the desired product. The synthetic route can be optimized to improve yield and purity, which are critical factors for large-scale production and pharmaceutical development.

In addition to its therapeutic potential, 2-amino-3,3-bis(4-fluorophenyl)propanoic acid has also been studied for its use as a research tool in biochemical assays. Its unique structure allows it to serve as a probe for investigating enzyme mechanisms and protein interactions. For example, it can be used to study the binding kinetics and selectivity of kinases and other enzymes involved in cellular processes. This application has significant implications for understanding disease mechanisms and identifying new drug targets.

The safety profile of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins at therapeutic doses. However, further investigations are necessary to fully characterize its safety profile in different species and under various conditions. These studies will provide essential data for advancing the compound through clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-amino-3,3-bis(4-fluorophenyl)propanoic acid in treating specific diseases. Early results from phase I trials have been promising, demonstrating favorable pharmacokinetic properties and preliminary evidence of therapeutic benefit. Ongoing phase II trials aim to confirm these findings and explore optimal dosing regimens for different patient populations.

In conclusion, 2-amino-3,3-bis(4-fluorophenyl)propanoic acid (CAS No. 915185-38-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapies targeting various diseases. Continued research and clinical evaluation will further elucidate its full therapeutic potential and contribute to advancements in drug discovery and development.